[(6-amino-9H-purin-8-yl)sulfanyl]acetic acid

• CAS: 304444-52-8

Core Science & Biosynthesis

[(6-amino-9H-purin-8-yl)sulfanyl]acetic acid chemical structure and properties

This technical guide provides an in-depth analysis of [(6-amino-9H-purin-8-yl)sulfanyl]acetic acid , a functionalized purine derivative critical in the fields of bioorganic chemistry, affinity chromatography, and peptide nucleic acid (PNA) synthesis.

Synonyms: 8-Carboxymethylthioadenine; 2-(6-aminopurin-8-yl)thioacetic acid; 8-CMTA. CAS Registry Number: 304444-52-8 (Note: Older literature may refer to salts or esters under varying indices).

Executive Summary

[(6-amino-9H-purin-8-yl)sulfanyl]acetic acid is a heterobifunctional scaffold combining the molecular recognition properties of adenine with a chemically versatile carboxylic acid tail via a stable thioether linkage at the C8 position. Unlike N-alkylated purines, the C8-thioether modification preserves the Watson-Crick hydrogen-bonding face (N1, N6), making this molecule an ideal "handle" for immobilizing adenine onto solid supports (affinity chromatography) or incorporating it into synthetic oligomers like Peptide Nucleic Acids (PNA).

Chemical Architecture & Physicochemical Properties[1]

Structural Analysis

The molecule consists of an adenine core substituted at the 8-position. The sulfur atom acts as a "soft" bridge, reducing the steric strain often seen with direct carbon-carbon linkers.

• Tautomerism: Like the parent adenine, this derivative exhibits N(9)H ⇌ N(7)H tautomerism. The electron-withdrawing nature of the C8-sulfur substituent can slightly favor the N(7) tautomer compared to unsubstituted adenine, though N(9) remains the dominant form in solution.

• Ionization: The molecule is amphoteric.

  • Acidic: Carboxylic acid (

    ).

  • Basic: Pyrimidine ring N1 (

    ).

  • Acidic (Ring): Imidazole ring NH (

    ).

Property Data Table

Property	Value / Description
Molecular Formula
Molecular Weight	225.23 g/mol
Appearance	Off-white to pale yellow crystalline powder
Solubility	Low in cold water; Soluble in dilute alkali (NaOH/KOH), DMSO, DMF.
Melting Point	> 220°C (Decomposes without melting)
UV Max ( )	~276 nm (pH dependent)
H-Bond Donors	3 (Exocyclic , Imidazole , Carboxyl )
H-Bond Acceptors	6

Synthetic Methodology

The most robust synthesis involves the S-alkylation of 8-mercaptoadenine. This route is preferred over the Traube synthesis for this specific derivative due to higher regioselectivity.

Reaction Mechanism

The reaction proceeds via a nucleophilic substitution (

). The thiol group at C8 is deprotonated by a base to form the thiolate anion, which attacks the -carbon of chloroacetic acid.

Detailed Protocol (Standardized)

• Precursors: 8-Mercaptoadenine (CAS 5413-64-9), Chloroacetic acid, KOH.

• Solvent System: Water (primary) or Water/Ethanol (1:1).

Step-by-Step Procedure:

• Dissolution: Dissolve 10 mmol of 8-mercaptoadenine in 20 mL of 2N KOH. The solution should be clear and slightly yellow (thiolate formation).

• Alkylation: Add 11 mmol (1.1 eq) of chloroacetic acid slowly to the stirred solution.

• Reflux: Heat the mixture to reflux (approx. 100°C) for 2–3 hours. Monitor by TLC (System: n-Butanol/Acetic Acid/Water 4:1:1).

• Precipitation: Cool the reaction mixture to room temperature. Acidify carefully with glacial acetic acid or 2N HCl to pH ~3.0. The product will precipitate as a white/off-white solid.

• Purification: Filter the crude solid. Wash with cold water (

  mL) and cold ethanol ( mL) to remove unreacted chloroacetic acid and salts.

• Drying: Dry in vacuo over

  at 50°C.

Synthesis Workflow Diagram

Figure 1: Synthetic pathway via S-alkylation of 8-mercaptoadenine.

Applications in Drug Discovery & Chemical Biology[2]

Affinity Chromatography Ligand

This molecule is a classic "general ligand" precursor. The carboxylic acid tail allows for carbodiimide-mediated coupling (EDC/NHS) to amine-functionalized resins (e.g., Sepharose or Agarose).

• Mechanism: The immobilized adenine mimics the cofactor NAD+ or ATP.

• Target Enzymes: NAD+-dependent dehydrogenases, kinases, and ATPases.

• Advantage: The C8-linkage leaves the

  -amino group and free to interact with the enzyme's binding pocket, preserving biological affinity.

Peptide Nucleic Acid (PNA) Building Blocks

Recent research highlights C8-substituted purines in prebiotic chemistry and PNA synthesis. The acetic acid tail can serve as a linker to the PNA backbone (N-(2-aminoethyl)glycine), creating novel nucleobase analogues that display altered base-stacking properties or metal-binding capabilities.

Biological Interaction Map

Figure 2: Functional utilization of the scaffold in affinity capture and synthetic biology.

Analytical Characterization

To validate the synthesis, the following spectral signatures are diagnostic:

• NMR (DMSO- ):
  • ppm (br s, 1H, COOH).
  • ppm (s, 1H, H-2 of Purine). Note: H-8 is absent.[1]
  • ppm (br s, 2H, ).
  • ppm (s, 2H, ). Diagnostic Singlet.

• Mass Spectrometry (ESI-):

  • .

References

• Reagent Database. (n.d.). [(6-AMINO-9H-PURIN-8-YL)SULFANYL]ACETIC ACID CAS 304444-52-8. Retrieved from

• Santa Cruz Biotechnology. (n.d.). [(6-Amino-9H-purin-8-yl)sulfanyl]acetic acid Product Info. Retrieved from

• PubChem. (2021). 2-[(2-amino-6-oxo-1,7-dihydropurin-8-yl)sulfanyl]acetic acid (Compound Summary). National Library of Medicine. Retrieved from

• ChemistryOpen. (2024).[2] Multicomponent Synthesis of C(8)-Substituted Purine Building Blocks of Peptide Nucleic Acids. Wiley Online Library. Retrieved from

• Hage, D. S. (1999).[3] Affinity Chromatography: A Review of Clinical Applications. Clinical Chemistry. Retrieved from

Sources

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• 3. digitalcommons.unl.edu [digitalcommons.unl.edu]

Strategic Synthesis and Application of an 8-Mercaptoadenine Acetic Acid Monomer for Advanced Peptide Nucleic Acid (PNA) Constructs

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Peptide Nucleic Acids (PNAs) represent a paradigm shift in nucleic acid mimicry, offering unparalleled thermal stability, specificity, and enzymatic resistance due to their charge-neutral N-(2-aminoethyl)glycine backbone.[1][2][3] The true potential of PNA, however, is unlocked through strategic modification of its structure to introduce novel functionalities. This guide provides a comprehensive technical overview of the design, synthesis, and integration of a custom 8-mercaptoadenine acetic acid derivative into PNA oligomers. The introduction of a thiol (-SH) group at the C8 position of adenine creates a versatile chemical handle for post-synthetic conjugation, surface immobilization, and the formation of disulfide-linked structures, significantly expanding the utility of PNA in therapeutics, diagnostics, and nanotechnology. We will explore the causality behind the synthetic strategy, focusing on an orthogonal protection scheme compatible with modern Fmoc-based solid-phase synthesis, and detail the subsequent characterization and application of the resulting thiol-modified PNA.

Introduction: The Rationale for C8-Thiol Modification of PNA

Standard PNA oligomers exhibit remarkable hybridization properties, binding with high affinity to complementary DNA and RNA sequences.[2] This is primarily due to the absence of electrostatic repulsion that plagues natural nucleic acids.[3] However, for applications beyond simple hybridization, such as targeted drug delivery, advanced diagnostics, or the construction of nanoscale architectures, the ability to covalently link the PNA to other functional moieties is paramount.

The introduction of a thiol group serves as a uniquely versatile conjugation point.[4][5] Unlike amino groups, which are often used for labeling, the thiol group offers distinct reactivity, enabling highly specific ligation chemistries such as maleimide coupling and thioether formation, which are orthogonal to standard peptide chemistries.[6][7]

Why the C8 Position of Adenine?

• Minimal Hybridization Disruption: The C8 position of purines projects into the major groove of the PNA-DNA/RNA duplex. Modifications at this site are generally well-tolerated and have a minimal impact on the stability of Watson-Crick base pairing compared to modifications on the base-pairing face.

• Chemical Accessibility: The C8 position is chemically addressable, allowing for the introduction of the mercapto- functionality onto the purine ring prior to its conversion into a PNA monomer.[8][9]

This guide focuses on the synthesis of an 8-mercaptoadenine derivative because it provides a strategic entry point for creating highly functionalized PNA probes with broad applicability.

Monomer Synthesis: A Strategy of Orthogonal Protection

The successful incorporation of a modified monomer via solid-phase synthesis hinges entirely on a robust and orthogonal protecting group strategy.[10][11][12] Each reactive site—the backbone secondary amine, the exocyclic amine of adenine, and the newly introduced thiol—must be masked with a group that can be removed under conditions that leave the others, and the acid-labile resin linkage, intact. For this monomer, we select a strategy that is fully compatible with the widely adopted Fluorenylmethyloxycarbonyl (Fmoc) solid-phase synthesis protocol.[13][14]

Table 1: Orthogonal Protecting Group Strategy

Functional Group	Protecting Group	Abbreviation	Cleavage Condition	Rationale
PNA Backbone Amine	9-Fluorenylmethoxycarbonyl	Fmoc	Mild Base (e.g., 20% Piperidine in DMF)	Standard for modern PNA/peptide synthesis; allows for iterative chain elongation.[15][16]
Adenine Exocyclic Amine (N6)	Benzhydryloxycarbonyl	Bhoc	Moderate Acid (e.g., TFA)	Stable to the basic conditions of Fmoc removal but cleaved during final resin cleavage.[13]
Adenine Thiol (C8)	Trityl	Trt	Mild Acid / Oxidative Conditions	Stable to both piperidine and the moderate acid used for Bhoc/resin cleavage. Removed post-synthesis with silver nitrate and a reducing agent like DTT.[6]

This orthogonal system ensures that the reactive thiol group remains protected throughout the entire synthesis and is only revealed in a deliberate post-synthetic step, preventing unwanted side reactions.

Synthetic Pathway of the PNA Monomer

The synthesis of the target monomer, Fmoc-A(Bhoc, 8-S-Trt)-aeg-OH , is a multi-step process requiring careful execution. The pathway is designed to build the final molecule from commercially available starting materials.

Caption: Synthesis of the 8-Mercaptoadenine PNA monomer.

Experimental Protocol: Monomer Synthesis

Objective: To synthesize (N6-Benzhydryloxycarbonyl-8-S-Trityl-Adenin-9-yl)acetic acid and couple it to the Fmoc-protected PNA backbone.

Part A: Synthesis of (N6-Bhoc-8-S-Trityl-Adenin-9-yl)acetic acid

• Thiol Protection: Dissolve 8-mercaptoadenine[17][18][19] in anhydrous DMF. Add triethylamine, followed by a dropwise addition of trityl chloride. Stir at room temperature overnight. Precipitate the product, 8-(tritylthio)adenine, in water, filter, and dry. Causality: The trityl group is bulky and acid-labile, providing robust protection during subsequent steps while allowing for selective removal later.[6]

• Exocyclic Amine Protection: Suspend 8-(tritylthio)adenine in a suitable solvent like pyridine. Add benzhydryloxycarbonyl chloride (Bhoc-Cl) and stir until the reaction is complete (monitored by TLC). Purify via column chromatography to yield N6-Bhoc-8-(tritylthio)adenine. Causality: The Bhoc group is stable to the basic conditions of the upcoming alkylation and the piperidine used in SPPS but is cleaved by TFA.[13]

• Alkylation: Dissolve the protected nucleobase in DMF and add a base such as potassium carbonate. Add ethyl bromoacetate and heat the reaction. This step alkylates the N9 position of the purine ring. Causality: The acetic acid moiety is essential for linking the nucleobase to the PNA backbone.[1]

• Saponification: Hydrolyze the resulting ethyl ester using aqueous NaOH to yield the free carboxylic acid, (N6-Bhoc-8-S-Trityl-Adenin-9-yl)acetic acid. Acidify to precipitate the product, then filter and dry.

Part B: Coupling to the PNA Backbone

• Activation & Coupling: Dissolve the protected nucleobase acetic acid from Part A, N-Fmoc-aminoethylglycine ethyl ester, and a coupling agent (e.g., HATU) in DMF. Add a non-nucleophilic base like DIEA and stir at room temperature.

• Hydrolysis: Once coupling is complete, hydrolyze the ethyl ester with NaOH to yield the final protected monomer, Fmoc-A(Bhoc, 8-S-Trt)-aeg-OH .

• Purification & Characterization: Purify the final monomer by flash chromatography. Confirm its identity and purity (>98%) using HPLC, ESI-MS, and NMR. Self-Validation: Rigorous characterization at this stage is critical to ensure high coupling efficiencies and prevent the accumulation of failure sequences during solid-phase synthesis.

Solid-Phase Synthesis of Thiol-Modified PNA

The synthesized monomer is now ready for incorporation into a PNA oligomer using a standard automated DNA/peptide synthesizer. The process is based on the iterative Fmoc chemistry cycle.[16]

Caption: Automated Fmoc-based PNA solid-phase synthesis cycle.

Experimental Protocol: PNA Oligomerization

Objective: To synthesize a PNA sequence containing the 8-mercaptoadenine monomer.

• Resin Preparation: Start with a pre-loaded Fmoc-PAL or Rink Amide resin to generate a C-terminal amide. Swell the resin in DMF.

• Initial Deprotection: Remove the Fmoc group from the resin-bound linker or first amino acid by treating with 20% piperidine in DMF.

• Synthesis Cycle (Repeated for each monomer): a. Coupling: Dissolve the incoming Fmoc-PNA monomer (standard or the custom 8-mercaptoadenine monomer) in NMP or DMF to a concentration of 0.2 M.[15] Activate with HATU and DIEA and couple to the resin for the specified time (typically 30-60 minutes). b. Capping (Optional but Recommended): Treat the resin with a solution of acetic anhydride and pyridine in DMF to permanently block any unreacted amino groups from further elongation. Causality: Capping prevents the formation of deletion sequences (n-1), which simplifies final product purification. c. Fmoc Deprotection: Remove the Fmoc group of the newly added monomer with 20% piperidine in DMF to prepare for the next coupling cycle.

• Final Cleavage: Once the sequence is fully assembled, wash the resin extensively and dry it. Treat the resin with a cleavage cocktail, typically Trifluoroacetic Acid (TFA) with scavengers like triisopropylsilane (TIS) and water (e.g., 95:2.5:2.5 v/v/v).[7] Causality: This strong acid treatment simultaneously cleaves the PNA from the solid support and removes the acid-labile side-chain protecting groups (e.g., Bhoc on A, C, G), but leaves the S-Trityl group intact.

• Precipitation: Precipitate the crude PNA from the TFA solution using cold diethyl ether. Centrifuge to pellet the PNA, decant the ether, and dry the crude product.

Post-Synthetic Deprotection and Purification

The crude product is a PNA oligomer with a fully deprotected backbone and nucleobases, but with the thiol group still protected by the trityl group.

Experimental Protocol: Thiol Deprotection and Purification

• Trityl Removal: Dissolve the crude PNA in an aqueous buffer. Add a solution of silver nitrate (AgNO₃) and stir in the dark. The silver ions coordinate to the sulfur, facilitating the removal of the trityl group.

• Silver Removal & Thiol Reduction: Add an excess of a reducing agent, typically Dithiothreitol (DTT). DTT forms a stable complex with silver, precipitating it out of solution, and simultaneously ensures the deprotected thiol is in its reduced, free -SH form rather than a disulfide. Centrifuge to remove the precipitate.

• Purification: Purify the final thiol-modified PNA using reverse-phase high-performance liquid chromatography (RP-HPLC).[20] Self-Validation: HPLC purification is essential to separate the full-length product from any truncated or capped sequences, ensuring the final product is of high purity for downstream applications.

• Characterization: Confirm the identity and purity of the final product by analytical HPLC and MALDI-TOF mass spectrometry. The mass spectrum should show a peak corresponding to the calculated molecular weight of the desired thiol-modified PNA.

Table 2: Sample Characterization Data (Hypothetical)

PNA Sequence	Calculated Mass (Da)	Observed Mass (Da)	Purity (HPLC @ 260 nm)
H₂N-TGT-A-CTC-CONH₂	2150.4	2150.7	>95%
H₂N-TGT-A-CTC-CONH₂	2118.3	2118.5	>95%
A represents the 8-mercaptoadenine residue.

Applications of Thiol-Modified PNA

The free thiol group on the purified PNA is a gateway to a vast array of applications that are inaccessible to unmodified oligomers.

Caption: Key applications of thiol-functionalized PNA oligomers.

• Biosensor Development: Thiol-modified PNAs can be readily immobilized on gold surfaces, such as those used in Surface Plasmon Resonance (SPR) or electrochemical biosensors.[6] The high affinity and specificity of the PNA probe allow for highly sensitive detection of target DNA or RNA sequences.

• Targeted Therapeutics: The thiol group can be used to conjugate the PNA to cell-penetrating peptides, antibodies, or other ligands to facilitate targeted delivery for antisense or antigene applications.[21]

• Fluorescent Probes: Covalent attachment of fluorophores via thiol-maleimide chemistry creates highly stable probes for applications like Fluorescence In Situ Hybridization (FISH) and microarrays.[3][21]

• Nanotechnology: PNA-functionalized gold nanoparticles can be used for colorimetric assays or as building blocks for programmable self-assembly of complex nanostructures.

Conclusion

The development of the 8-mercaptoadenine acetic acid PNA monomer represents a significant advancement in the functionalization of synthetic nucleic acid mimics. By employing a carefully designed orthogonal protection strategy compatible with standard Fmoc-based solid-phase synthesis, this building block can be seamlessly integrated into PNA oligomers. The resulting thiol-modified PNA is not merely a hybridization probe but a versatile platform for conjugation and immobilization, opening new frontiers for PNA-based technologies in diagnostics, therapeutics, and materials science. The detailed synthetic and purification protocols provided in this guide offer a robust framework for researchers to produce high-quality, functionalized PNA constructs for their specific application needs.

References

• New Fmoc Pseudoisocytosine Monomer for the Synthesis of a Bis-PNA Molecule by Automated Solid-Phase Fmoc Chemistry. (n.d.). ACS Publications. Retrieved February 8, 2024, from [Link]

• Fmoc PNA Monomers for PNA Oligo Synthesis. (n.d.). PNA Bio. Retrieved February 8, 2024, from [Link]

• Fmoc-Based Assembly of PNA Oligomers: Manual and Microwave-Assisted Automated Synthesis. (2020). Methods in Molecular Biology, 2105, 1-16. PubMed. [Link]

• Synthesis of thiol-modified peptide nucleic acids designed for post-assembly conjugation reactions. (2006). Tetrahedron Letters, 47(24), 4051-4054. ResearchGate. [Link]

• Thiol modifiers in oligonucleotide synthesis. (2017, July 26). Biosynthesis. Retrieved February 8, 2024, from [Link]

• Solid-phase synthesis of peptide nucleic acid (PNA) monomers and their oligomerization using disulphide anchoring linkers. (1998). Journal of Peptide Science, 4(4), 266-81. PubMed. [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. (n.d.). LinkedIn. Retrieved February 8, 2024, from [Link]

• An efficient, convenient solid-phase synthesis of amino acid-modified peptide nucleic acid monomers and oligomers. (2006). Organic Letters, 8(19), 4183-6. PubMed. [Link]

• An orthogonal oligonucleotide protecting group strategy that enables assembly of repetitive or highly structured DNAs. (2002). Nucleic Acids Research, 30(19), e101. PMC. [Link]

• Di-heterometalation of thiol-functionalized peptide nucleic acids. (2014). Molecules, 19(7), 9635-51. PMC. [Link]

• An orthogonal oligonucleotide protecting group strategy that enables assembly of repetitive or highly structured DNAs. (2002). Nucleic Acids Research, 30(19), e101. PubMed. [Link]

• Insights on chiral, backbone modified peptide nucleic acids: Properties and biological activity. (2019). Molecules, 24(18), 3354. PMC. [Link]

• Multicomponent Synthesis of C(8)‐Substituted Purine Building Blocks of Peptide Nucleic Acids from Prebiotic Compounds. (2024). ChemistryOpen, 13(12), e202400265. PMC. [Link]

• Synthetic strategies towards thiol-modified PNA oligomers. (n.d.). ResearchGate. Retrieved February 8, 2024, from [Link]

• Proteomic approaches to the characterization of protein thiol modification. (2009). Antioxidants & Redox Signaling, 11(11), 2631-44. PMC. [Link]

• PNA Synthesis by Novel Amide Formation. (n.d.). Technology Networks. Retrieved February 8, 2024, from [Link]

• Peptide nucleic acids (PNA): synthesis, properties and potential applications. (1996). Bioorganic & Medicinal Chemistry, 4(1), 5-23. PubMed. [Link]

• Multicomponent Synthesis of C(8)-Substituted Purine Building Blocks of Peptide Nucleic Acids from Prebiotic Compounds. (2024). ChemistryOpen, 13(12), e202400265. PubMed. [Link]

• Custom PNA Synthesis. (n.d.). SBS Genetech. Retrieved February 8, 2024, from [Link]

• Advances in the Enzymatic Synthesis of Nucleoside-5′-Triphosphates and Their Analogs. (2024). International Journal of Molecular Sciences, 25(2), 1134. [Link]

• LifeTein Peptide Nucleotide Acid (PNA) Synthesis. (n.d.). LifeTein. Retrieved February 8, 2024, from [Link]

• Diverse C8-functionalization of adenine nucleosides via their underexplored carboxaldehydes. (2020). Organic & Biomolecular Chemistry, 18(33), 6483-6487. RSC Publishing. [Link]

• Automated Flow Synthesis of Peptide-PNA Conjugates. (2022). ACS Central Science, 8(2), 205-213. ScienceOpen. [Link]

• Influence of PNA containing 8-aza-7-deazaadenine on structure stability and binding affinity of PNA·DNA duplex: insights from thermodynamics, counter ion, hydration and molecular dynamics analysis. (2016). RSC Advances, 6(81), 77800-77812. RSC Publishing. [Link]

• Mercaptoacetic Acid. (n.d.). ResearchGate. Retrieved February 8, 2024, from [Link]

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An In-Depth Technical Guide to the Physicochemical Properties and Solubility of 2-((6-Amino-9H-purin-8-yl)thio)acetic acid (CAS 304444-52-8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and development. These properties govern its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation possibilities.

Core Molecular and Physical Descriptors

The fundamental properties of 2-((6-Amino-9H-purin-8-yl)thio)acetic acid are summarized in the table below. These values form the basis for understanding its chemical nature and behavior.

Property	Value	Source
IUPAC Name	2-((6-Amino-9H-purin-8-yl)thio)acetic acid	N/A
CAS Number	304444-52-8	[1][2]
Molecular Formula	C₇H₇N₅O₂S	[2]
Molecular Weight	225.23 g/mol	[2]
Predicted pKa	3.71 ± 0.10	N/A
Predicted logP	0.86	N/A

Note: The pKa and logP values are computationally predicted and should be confirmed by experimental determination.

Ionization Potential (pKa)

The predicted pKa of 3.71 ± 0.10 suggests that the carboxylic acid moiety of 2-((6-Amino-9H-purin-8-yl)thio)acetic acid is the most acidic functional group. At physiological pH (around 7.4), this group will be predominantly deprotonated, conferring a net negative charge on the molecule. The purine ring also contains basic nitrogen atoms that can be protonated at lower pH values. Understanding the ionization state across a range of pH values is crucial for designing in vitro assays, interpreting bioactivity data, and developing suitable formulations.

Lipophilicity (logP)

The predicted octanol-water partition coefficient (logP) of 0.86 indicates that 2-((6-Amino-9H-purin-8-yl)thio)acetic acid has a relatively balanced hydrophilic-lipophilic character. This moderate lipophilicity is often a desirable trait in drug candidates, as it can facilitate membrane permeability without causing significant issues with aqueous solubility. However, experimental verification of this parameter is essential.

Solubility Profile

The solubility of a compound in various solvents is a critical factor for its handling, formulation, and biological testing. Due to the limited availability of specific experimental solubility data for 2-((6-Amino-9H-purin-8-yl)thio)acetic acid, this section will discuss its expected solubility based on its chemical structure and provide a general protocol for its determination.

Expected Solubility

• Aqueous Solubility: Given the presence of a carboxylic acid and multiple nitrogen atoms capable of hydrogen bonding, 2-((6-Amino-9H-purin-8-yl)thio)acetic acid is expected to have some degree of aqueous solubility. The solubility is likely to be pH-dependent, increasing significantly at pH values above its pKa due to the formation of the more soluble carboxylate salt.

• Organic Solvents:

  • DMSO (Dimethyl Sulfoxide): As a powerful, polar aprotic solvent, DMSO is anticipated to be a good solvent for this compound.[4][5]

  • Ethanol: Ethanol, a polar protic solvent, is also expected to dissolve the compound, although possibly to a lesser extent than DMSO. The solubility in ethanol-water mixtures is likely to be intermediate between that in pure ethanol and pure water.[6]

Experimental Determination of Solubility

A standardized protocol for determining the thermodynamic solubility of a compound is the shake-flask method.

Protocol: Shake-Flask Method for Solubility Determination

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-((6-Amino-9H-purin-8-yl)thio)acetic acid to a series of vials containing the desired solvents (e.g., purified water, phosphate-buffered saline pH 7.4, DMSO, ethanol).

  • Ensure a visible excess of solid material remains to confirm saturation.

• Equilibration:

  • Seal the vials and agitate them at a constant temperature (e.g., 25 °C or 37 °C) for a defined period (typically 24-48 hours) to ensure equilibrium is reached. A shaker or rotator should be used for consistent mixing.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed to permit the undissolved solid to settle.

  • Alternatively, centrifuge the vials at a high speed to pellet the excess solid.

• Sample Collection and Analysis:

  • Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred.

  • Dilute the supernatant with an appropriate solvent to a concentration within the linear range of a suitable analytical method (e.g., HPLC-UV, LC-MS).

  • Quantify the concentration of the dissolved compound by comparing the analytical response to a standard curve of known concentrations.

• Calculation:

  • Calculate the solubility in the original solvent, taking into account the dilution factor. The results are typically expressed in mg/mL or µg/mL.

Chemical Stability

The stability of a compound under various conditions is crucial for its storage, handling, and interpretation of experimental results.

Potential Degradation Pathways

Based on the structure of 2-((6-Amino-9H-purin-8-yl)thio)acetic acid, potential degradation pathways include:

• Oxidation: The thioether linkage can be susceptible to oxidation, potentially forming a sulfoxide or sulfone.

• Hydrolysis: While generally stable, the amide bonds within the purine ring could be susceptible to hydrolysis under extreme pH and temperature conditions.

Recommended Storage and Handling

To minimize degradation, it is recommended to store 2-((6-Amino-9H-purin-8-yl)thio)acetic acid as a solid in a cool, dry, and dark place. For solutions, it is advisable to prepare them fresh. If storage of solutions is necessary, they should be kept at low temperatures (e.g., -20 °C or -80 °C) and protected from light. The use of antioxidants in the solution may also be considered to prevent oxidation of the thioether.

Methodologies and Workflows

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the comprehensive physicochemical characterization of a new chemical entity like 2-((6-Amino-9H-purin-8-yl)thio)acetic acid.

Caption: A logical workflow for the physicochemical characterization of a novel compound.

Conclusion

2-((6-Amino-9H-purin-8-yl)thio)acetic acid is a compound with potential utility in biomedical research. While specific experimental data on its physicochemical properties are sparse, its structure suggests a profile amenable to further investigation. This guide has provided an overview of its known and predicted properties, along with standardized methodologies for their experimental determination. The protocols and workflows outlined herein offer a robust framework for researchers to generate the necessary data to advance the understanding and potential application of this molecule.

References

• ReagentDatabase. [(6-amino-9h-purin-8-yl)sulfanyl]acetic acid. [Link]

• Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

• GChem. DMSO Physical Properties. [Link]

• ResearchGate. Solubility of drugs in ethanol and dmso. [Link]

Sources

• 1. 304444-52-8|2-((6-Amino-9H-purin-8-yl)thio)acetic acid|BLD Pharm [bldpharm.com]
• 2. [(6-AMINO-9H-PURIN-8-YL)SULFANYL]ACETIC ACID CAS 304444-52-8 Life Science Database - www.reagentdatabase.com [reagentdatabase.com]
• 3. [(6-Amino-9H-purin-8-yl)sulfanyl]acetic acid | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. Thioacetic acid - Wikipedia [en.wikipedia.org]
• 5. Thioacetic acid/NaSH-mediated synthesis of N-protected amino thioacids and their utility in peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Protocol for synthesizing peptide nucleic acid (PNA) adenine monomers

Application Notes and Protocols: Synthesis of PNA Adenine Monomers

Abstract: This document provides a comprehensive guide for the synthesis of Peptide Nucleic Acid (PNA) adenine monomers, specifically focusing on the widely adopted Fmoc/Bhoc protection strategy. PNA, a synthetic DNA mimic with a neutral polyamide backbone, offers exceptional binding affinity and enzymatic stability, making it a critical tool in diagnostics, molecular biology, and therapeutic development.[1][2] The quality of PNA oligomers is fundamentally dependent on the purity of the constituent monomers. This guide is designed for researchers, scientists, and drug development professionals, offering a detailed, step-by-step protocol grounded in established chemical principles. It explains the causality behind experimental choices to ensure both reproducibility and a deeper understanding of the synthetic pathway.

Introduction: The Significance of PNA and Monomer Integrity

Peptide Nucleic Acids (PNAs) are synthetic polymers that mimic the structure of DNA and RNA.[1] Instead of a charged sugar-phosphate backbone, PNAs are built upon repeating N-(2-aminoethyl)glycine (AEG) units.[1][] This unique, neutral backbone eliminates electrostatic repulsion, leading to stronger and more specific hybridization with complementary DNA and RNA sequences, even under low-salt conditions.[1] Furthermore, this structure confers remarkable resistance to degradation by nucleases and proteases, a highly desirable trait for in vivo applications.[1][2]

The synthesis of high-purity PNA oligomers for applications such as antisense therapies, gene editing, and advanced diagnostics is achieved via Solid-Phase Peptide Synthesis (SPPS).[1][4] This process relies on the sequential addition of protected PNA monomers. The quality of each monomer is paramount; impurities can lead to failed couplings, truncated sequences, and difficulty in purification of the final oligomer.

This protocol will detail the synthesis of the adenine PNA monomer using the most common protection scheme: Fmoc for the temporary protection of the AEG backbone amine and Benzhydryloxycarbonyl (Bhoc) for the semi-permanent protection of the exocyclic amine of the adenine base.[1][5]

Overview of the Synthetic Strategy

The synthesis of the target monomer, Fmoc-A(Bhoc)-aeg-OH , can be conceptually broken down into three primary stages. This multi-step process ensures that the correct functional groups are protected and activated in a controlled sequence to achieve the final product with high yield and purity.

Diagram: PNA Adenine Monomer Synthesis Workflow

Caption: Workflow for the synthesis of the PNA Adenine Monomer.

Detailed Synthesis Protocol: Fmoc-A(Bhoc)-aeg-OH

This protocol synthesizes the adenine monomer through the preparation of two key intermediates: the protected backbone and the functionalized nucleobase, which are then coupled.

Materials and Reagents

Ensure all reagents are of high purity (≥98% unless otherwise noted) and anhydrous solvents are used where specified.

Reagent	Formula	Purity	Supplier Notes
N-(2-aminoethyl)glycine	C4H10N2O2	≥98%
9-fluorenylmethyl chloroformate (Fmoc-Cl)	C15H11ClO2	≥99%
6-Benzoyladenine	C12H9N5O	≥98%
Ethyl Bromoacetate	C4H7BrO2	≥98%	Lachrymator, handle in fume hood
N,N'-Dicyclohexylcarbodiimide (DCC)	C13H22N2	≥99%
1-Hydroxybenzotriazole (HOBt)	C6H5N3O	≥98%	Anhydrous
Benzhydryloxycarbonyl chloride (Bhoc-Cl)	C14H11ClO2	≥97%
Dichloromethane (DCM)	CH2Cl2	Anhydrous
N,N-Dimethylformamide (DMF)	C3H7NO	Anhydrous
Diethyl Ether	(C2H5)2O	Anhydrous
Sodium Bicarbonate (NaHCO3)	NaHCO3	ACS Grade
Potassium Carbonate (K2CO3)	K2CO3	Anhydrous
Trifluoroacetic Acid (TFA)	CF3COOH	Reagent Grade	Corrosive

Stage 1: Preparation of the Fmoc-Protected Backbone

The first stage involves protecting the primary amine of the N-(2-aminoethyl)glycine (AEG) backbone with an Fmoc group. This group is stable under coupling conditions but can be readily removed with a mild base (piperidine) during solid-phase synthesis.[1][6]

Protocol: Synthesis of Fmoc-N-(2-aminoethyl)glycine

• Dissolution: Suspend N-(2-aminoethyl)glycine (1.0 eq) in a 10% aqueous sodium carbonate (Na2CO3) solution. Cool the mixture to 0 °C in an ice bath with stirring.

• Fmoc Protection: Dissolve Fmoc-Cl (1.05 eq) in dioxane or acetone. Add this solution dropwise to the stirring AEG solution over 30-60 minutes, maintaining the temperature at 0 °C.

  • Scientist's Note: The reaction is performed in a basic aqueous solution to deprotonate the amino group of the glycine derivative, making it nucleophilic. The slow, cold addition of Fmoc-Cl minimizes side reactions, such as the formation of Fmoc-OH through hydrolysis.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, dilute the mixture with water and wash with diethyl ether to remove unreacted Fmoc-Cl and other organic impurities.

• Acidification: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with cold 1M HCl. A white precipitate of the Fmoc-protected backbone will form.

  • Scientist's Note: Acidification protonates the carboxylate group, rendering the product insoluble in water and causing it to precipitate.

• Isolation: Collect the precipitate by vacuum filtration, wash thoroughly with cold water, and dry under high vacuum. The product, Fmoc-N-(2-aminoethyl)glycine, should be a white solid.

Stage 2: Preparation of the Protected Adenine Acetic Acid

This stage involves protecting the exocyclic amine of adenine with a benzoyl (Bz) group and then alkylating the N9 position to introduce the acetic acid linker required for coupling to the backbone.[1]

Protocol: Synthesis of N-(6-Benzoyladenin-9-yl)acetic acid

• Benzoyl Protection: Suspend adenine (1.0 eq) in anhydrous pyridine. Cool to 0 °C and add benzoyl chloride (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir overnight. The product, 6-benzoyladenine, is typically purified by precipitation and washing.

• N9-Alkylation: Suspend 6-benzoyladenine (1.0 eq) and anhydrous potassium carbonate (K2CO3, 3.0 eq) in anhydrous DMF.[7]

  • Scientist's Note: K2CO3 acts as a base to deprotonate the N9 position of the purine ring, which is the most nucleophilic site for alkylation. DMF is an excellent polar aprotic solvent for this type of SN2 reaction.

• Addition of Alkylating Agent: Add ethyl bromoacetate (1.2 eq) to the suspension and heat the mixture to 60-70 °C for 4-6 hours.[7] Monitor the reaction by TLC.

• Work-up: After cooling, pour the reaction mixture into ice water to precipitate the crude product. Filter the solid, wash with water, and dry. The product is ethyl N-(6-benzoyladenin-9-yl)acetate.

• Ester Hydrolysis: Suspend the ethyl ester product in a mixture of methanol and 1M NaOH solution. Stir at room temperature for 2-4 hours until the ester is fully hydrolyzed (monitored by TLC).

• Isolation: Remove the methanol under reduced pressure. Acidify the remaining aqueous solution with 1M HCl to pH 3-4 to precipitate the carboxylic acid. Filter the white solid, wash with cold water, and dry under vacuum to yield N-(6-benzoyladenin-9-yl)acetic acid.

Stage 3: Bhoc Protection and Final Coupling

The final stage involves protecting the exocyclic amine of the adenine moiety with the acid-labile Bhoc group and then coupling the two prepared fragments.

Protocol: Synthesis of Fmoc-A(Bhoc)-aeg-OH

• Bhoc Protection: The N-(6-benzoyladenin-9-yl)acetic acid is further protected. While the benzoyl group is often used, for the standard Fmoc/Bhoc strategy, the exocyclic amine of adenine is protected with Bhoc. This is typically done on the N-(adenin-9-yl)acetic acid intermediate before coupling. The process involves reacting N-(adenin-9-yl)acetic acid with Bhoc-Cl in the presence of a base like triethylamine.

  • Scientist's Note: The Bhoc group is chosen for its stability during the basic conditions of Fmoc deprotection, yet it is easily cleaved by strong acids like TFA at the end of the solid-phase synthesis.[1][6] This orthogonality is the cornerstone of the Fmoc/Bhoc strategy.

• Activation & Coupling: Dissolve Fmoc-N-(2-aminoethyl)glycine (1.0 eq), N-(6-Bhoc-adenin-9-yl)acetic acid (1.0 eq), and HOBt (1.1 eq) in anhydrous DMF. Cool the solution to 0 °C.

• DCC Addition: Add DCC (1.1 eq) dissolved in a small amount of anhydrous DCM or DMF.

  • Scientist's Note: DCC is a powerful dehydrating agent that activates the carboxylic acid group of the adenine moiety, forming a highly reactive O-acylisourea intermediate. HOBt is added to suppress side reactions and minimize racemization by forming a less reactive, but more selective, HOBt-ester.

• Reaction: Stir the reaction at 0 °C for 2 hours and then at room temperature overnight. A white precipitate of dicyclohexylurea (DCU), the byproduct of DCC activation, will form.

• Purification:

  • Filter off the DCU precipitate.

  • Evaporate the solvent under reduced pressure.

  • Redissolve the residue in a suitable solvent like ethyl acetate.

  • Wash the organic layer sequentially with 5% citric acid, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and evaporate the solvent.

  • The crude product is purified by flash column chromatography on silica gel to yield the final monomer, Fmoc-A(Bhoc)-aeg-OH, as a white foam or solid.

Characterization and Quality Control

The identity and purity of the final monomer must be rigorously confirmed before its use in oligomer synthesis.

Technique	Purpose	Expected Result
¹H NMR	Structural Confirmation	Protons corresponding to Fmoc, Bhoc, AEG backbone, and adenine base should be present with correct chemical shifts and integration.
Mass Spectrometry	Molecular Weight Verification	A molecular ion peak consistent with the calculated mass of the final product should be observed.[8]
RP-HPLC	Purity Assessment	A single major peak should be observed, indicating >98% purity.[8][9] The analysis is often performed at 55°C to prevent aggregation.[9]

Troubleshooting

Problem	Possible Cause	Solution
Low yield in coupling step	Incomplete activation of carboxylic acid; moisture in reagents/solvents.	Ensure all reagents and solvents are anhydrous. Allow sufficient time for activation at 0 °C before adding the amine component.
Multiple spots on TLC after coupling	Presence of side products (e.g., N-acylurea); incomplete reaction.	Use HOBt to suppress side reactions. Ensure stoichiometric amounts are accurate. Extend reaction time if necessary.
Product is difficult to purify	DCU byproduct co-elutes with the product.	Ensure complete precipitation of DCU by chilling the reaction mixture before filtration. A non-polar solvent wash can help remove residual DCU.

References

• Will, D. W., Breipohl, G., Langner, D., Knolle, J., & Uhlmann, E. (1995).
• Nandhini, K. P., Al Shaer, D., de la Torre, B. G., & Albericio, F. (2023). The challenge of peptide nucleic acid synthesis. Chemical Society Reviews, 52(8), 2850-2882.

• Aapptec Peptides. (n.d.). 1121 – PNA Synthesis. Retrieved February 12, 2026, from [Link]

• Pokorski, J. K., Nam, J. M., Vega, R. A., Mirkin, C. A., & Appella, D. H. (n.d.). PNA Purification and Characterization. Retrieved February 12, 2026, from [Link]

• ResearchGate. (n.d.). (A) Chemical structure of PNA monomers including Adenine (A), Guanine (G), Cytosine (C) and Thymine (T) used in PNA synthesis. Retrieved February 12, 2026, from [Link]

• Technology Networks. (n.d.). PNA Synthesis by Novel Amide Formation. Retrieved February 12, 2026, from [Link]

• Emerald Cloud Lab. (2025). ExperimentPNASynthesis Documentation. Retrieved February 12, 2026, from [Link]

Sources

• 1. chempep.com [chempep.com]
• 2. emeraldcloudlab.com [emeraldcloudlab.com]
• 4. The challenge of peptide nucleic acid synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00049K [pubs.rsc.org]
• 5. The Flexibility of PNA Synthesis | LGC, Biosearch Technologies [biosearchtech.com]
• 6. peptide.com [peptide.com]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. rsc.org [rsc.org]
• 9. Peptide Nucleic Acid Synthesis | LGC, Biosearch Technologies [biosearchtech.com]

Coupling [(6-amino-9H-purin-8-yl)sulfanyl]acetic acid to N-(2-aminoethyl)glycine backbone

Application Note & Protocol

Topic: Synthesis of a Modified Adenine PNA Monomer: Coupling [(6-amino-9H-purin-8-yl)sulfanyl]acetic acid to an N-(2-aminoethyl)glycine Backbone

Audience: Researchers, scientists, and drug development professionals.

Foundational Principles: The Strategic Synthesis of a PNA Monomer

Peptide Nucleic Acids (PNAs) represent a paradigm shift in nucleic acid mimicry, replacing the natural sugar-phosphate backbone with a charge-neutral polyamide chain composed of N-(2-aminoethyl)glycine (AEG) units.[1][2] This unique structure confers remarkable properties, including high binding affinity to complementary DNA/RNA, exceptional sequence specificity, and profound resistance to enzymatic degradation, making PNAs invaluable tools in diagnostics, molecular biology, and therapeutics.[1][2]

The synthesis of high-fidelity PNA oligomers is critically dependent on the purity and structural integrity of their fundamental building blocks: the PNA monomers.[2][] This document provides a detailed protocol and the underlying scientific rationale for the synthesis of a specific, modified adenine PNA monomer. The procedure involves the formation of an amide bond between the carboxylic acid of [(6-amino-9H-purin-8-yl)sulfanyl]acetic acid and the secondary amine of a protected N-(2-aminoethyl)glycine (AEG) backbone.

The core challenge in this synthesis is the precise control of reactivity among multiple functional groups. The AEG backbone possesses a primary amine, a secondary amine, and a carboxyl group, while the purine derivative contains an exocyclic amine. To achieve the desired regioselective coupling, a robust orthogonal protection strategy is not merely recommended; it is essential.[4][5][6] This strategy employs protecting groups that can be removed under distinct chemical conditions, allowing for the selective unmasking and reaction of specific sites while others remain inert.[7]

Caption: Orthogonal protection allows selective deprotection under unique conditions.

Reaction Mechanism and Reagent Selection: An Expert's Perspective

The formation of the amide bond is facilitated by a coupling agent that activates the carboxylic acid of the purine moiety, rendering it susceptible to nucleophilic attack by the secondary amine of the AEG backbone. While classic carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) are functional, they are often plagued by the formation of insoluble urea byproducts and the potential for side reactions, such as N-acylurea formation.[8][9]

For superior efficiency, yield, and purity, we employ an aminium-based coupling reagent, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate).[10][11] The key advantages of HATU include:

• High Reactivity: Rapid formation of a highly activated HOBt ester.

• Low Racemization: Crucial for chiral applications, though less critical for this achiral backbone.

• Soluble Byproducts: Simplifies purification compared to DCC/DCU.[8]

The reaction is performed in the presence of a sterically hindered, non-nucleophilic base, typically DIPEA (N,N-Diisopropylethylamine).[12] Its role is to deprotonate the carboxylic acid, facilitating its reaction with HATU, and to scavenge the proton released during amide bond formation, driving the reaction to completion without competing as a nucleophile.[12]

The choice of solvent is critical for success. High-purity, anhydrous N-Methylpyrrolidone (NMP) or Dimethylformamide (DMF) are preferred due to their excellent solvating properties for protected amino acids and peptide-like structures and their aprotic nature, which prevents interference with the activated intermediate.[10][11] Purine-rich compounds can sometimes exhibit poor solubility, which may necessitate gentle heating or the use of co-solvents, though NMP is generally effective.[10][13]

Detailed Experimental Protocol

This protocol assumes the use of pre-protected starting materials: Fmoc-N-(2-aminoethyl)glycine ethyl ester (Fmoc-AEG-OEt) and Bhoc-protected [(6-amino-9H-purin-8-yl)sulfanyl]acetic acid.

Materials and Reagents

Reagent	Supplier	Purity	Notes
Fmoc-AEG-OEt	Commercial	>98%	Stored desiccated at -20°C.
Bhoc-[(6-amino-9H-purin-8-yl)sulfanyl]acetic acid	Custom Synthesis	>97%	Stored desiccated at -20°C.
HATU	Commercial	>99%	Store under inert gas, desiccated.
N,N-Diisopropylethylamine (DIPEA)	Commercial	>99.5%	Use from a freshly opened bottle.
N-Methylpyrrolidone (NMP)	Commercial	Anhydrous	Packaged under inert gas.
Dichloromethane (DCM)	Commercial	ACS Grade
Ethyl Acetate (EtOAc)	Commercial	ACS Grade
Saturated Sodium Bicarbonate (NaHCO₃) Solution	Lab Prepared	-
Brine (Saturated NaCl Solution)	Lab Prepared	-
Anhydrous Magnesium Sulfate (MgSO₄)	Commercial	-	For drying organic layers.
Silica Gel	Commercial	-	60 Å, 230-400 mesh for chromatography.

Quantitative Data for Synthesis

Compound	Mol. Wt. ( g/mol )	Mass (mg)	Moles (mmol)	Equivalents
Bhoc-Purine Acetic Acid	~425.45	425	1.0	1.0
Fmoc-AEG-OEt	398.45	438	1.1	1.1
HATU	380.23	418	1.1	1.1
DIPEA	129.25	430 (500 µL)	3.3	3.3
NMP (Solvent)	-	-	-	-

Step-by-Step Coupling Procedure

• Reactant Preparation: In a flame-dried, 50 mL round-bottom flask under an argon atmosphere, dissolve Bhoc-[(6-amino-9H-purin-8-yl)sulfanyl]acetic acid (425 mg, 1.0 mmol) and HATU (418 mg, 1.1 mmol) in anhydrous NMP (10 mL). Stir for 5 minutes at room temperature until fully dissolved.

• Activation: Add DIPEA (500 µL, 3.3 mmol) to the solution. The solution may change color slightly. Stir for an additional 10 minutes to allow for the pre-activation of the carboxylic acid. This step is crucial for forming the active ester intermediate, minimizing side reactions.[10]

• Coupling: In a separate vial, dissolve Fmoc-AEG-OEt (438 mg, 1.1 mmol) in anhydrous NMP (5 mL). Add this solution dropwise to the activated purine mixture over 5 minutes.

• Reaction: Allow the reaction to stir at room temperature for 4-6 hours.

• Monitoring (Trustworthiness Checkpoint): Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • TLC System: 10% Methanol in Dichloromethane.

  • LC-MS: Use a C18 column with a water/acetonitrile gradient containing 0.1% TFA. Check for the disappearance of the limiting reactant (Bhoc-purine acetic acid) and the appearance of a new, higher molecular weight product peak corresponding to the coupled monomer.[14][15]

• Work-up:

  • Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl acetate (100 mL).

  • Wash the organic layer sequentially with 5% citric acid solution (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL). These washes remove residual base (DIPEA), unreacted acid, and water-soluble byproducts.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product as an oil or foam.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • Use a gradient elution system, starting with 100% DCM and gradually increasing the polarity with methanol (e.g., 0% to 5% MeOH in DCM).

  • Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent to yield the final protected PNA monomer.

• Characterization:

  • Mass Spectrometry: Confirm the identity of the product by ESI-MS or MALDI-TOF MS to verify the correct molecular weight.[1]

  • NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra to confirm the chemical structure and assess purity.

Caption: Step-by-step workflow for the synthesis of the protected PNA monomer.

Troubleshooting and Quality Control

Issue	Potential Cause	Recommended Action
Reaction Stalls	1. Inactive reagents (HATU, DIPEA).2. Wet solvent (NMP).3. Poor solubility of starting material.	1. Use fresh, high-purity reagents.2. Ensure use of anhydrous solvent.3. Gently warm the mixture (to ~40°C) or add a small amount of DMF.
Multiple Byproducts	1. Side reaction of HATU.2. Impure starting materials.	1. Ensure proper stoichiometry and pre-activation time.2. Verify purity of starting materials by NMR/MS before starting.
Low Yield	1. Incomplete reaction.2. Loss during work-up/purification.	1. Extend reaction time; re-check reagent quality.2. Perform extractions carefully; use appropriate column size for purification.
Product Purity Low	Inefficient purification.	Optimize the chromatography gradient; consider using reverse-phase HPLC for final polishing if necessary.[10]

References

• Synthesis and characterization of novel α-monomers of peptide nucleic acid. Journal of Applied Research and Technology. Available at: [Link]

• Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. PubMed. Available at: [Link]

• Orthogonal Protection Definition. Fiveable. Available at: [Link]

• Orthogonal Protection in Peptide Synthesis: The Strategic Advantage of Z(2-Cl)-OSu. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Orthogonal and safety-catch protecting group strategies in solid-phase... ResearchGate. Available at: [Link]

• The challenge of peptide nucleic acid synthesis. Chemical Society Reviews. Available at: [Link]

• Synthesis of Peptide Nucleic Acid Monomers Containing the Four Natural Nucleobases: Thymine, Cytosine, Adenine, and Guanine and Their Oligomerization. The Journal of Organic Chemistry. Available at: [Link]

• Coupling Reagents. Aapptec Peptides. Available at: [Link]

• PNA Purification and Characterization. Northwestern University. Available at: [Link]

• Solvation of Nucleosides in Aqueous Mixtures of Organic Solvents: Relevance to DNA Open Basepairs. PMC. Available at: [Link]

• N-(2-Aminoethyl)glycine. PubChem. Available at: [Link]

• Carbodiimides and Additives. Aapptec Peptides. Available at: [Link]

• AEG [N-(2-aminoethyl)glycine] is a small molecule which when... ResearchGate. Available at: [Link]

• Mechanism of peptide bond formation through carbodiimide. ResearchGate. Available at: [Link]

• The solubilities of current purines, pyrimidines and their nucleosides in urea and sucrose solutions. ResearchGate. Available at: [Link]

• An Efficient Approach for the Design and Synthesis of Antimicrobial Peptide-Peptide Nucleic Acid Conjugates. Frontiers. Available at: [Link]

• [(6-amino-9h-purin-8-yl)sulfanyl]acetic acid. Reagent Database. Available at: [Link]

• Cyanobacteria Produce N-(2-Aminoethyl)Glycine, a Backbone for Peptide Nucleic Acids Which May Have Been the First Genetic Molecules for Life on Earth. PLOS One. Available at: [Link]

• Synthesis and characterization of novel α-monomers of peptide nucleic acid. ResearchGate. Available at: [Link]

• HATU, DIPEA Peptide Coupling Mechanism. YouTube. Available at: [Link]

Sources

• 1. Synthesis and characterization of novel α-monomers of peptide nucleic acid [scielo.org.mx]
• 2. chempep.com [chempep.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fiveable.me [fiveable.me]
• 7. nbinno.com [nbinno.com]
• 8. peptide.com [peptide.com]
• 9. Carbodiimide - Wikipedia [en.wikipedia.org]
• 10. Peptide Nucleic Acid Synthesis | LGC, Biosearch Technologies [biosearchtech.com]
• 11. The Flexibility of PNA Synthesis | LGC, Biosearch Technologies [biosearchtech.com]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | An Efficient Approach for the Design and Synthesis of Antimicrobial Peptide-Peptide Nucleic Acid Conjugates [frontiersin.org]
• 15. rsc.org [rsc.org]

Application Notes & Protocols: A Guide to Solid-Phase Peptide Synthesis (SPPS) using Purine Acetic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The incorporation of non-canonical moieties into peptides is a cornerstone of modern drug discovery, enabling the development of peptidomimetics with enhanced stability, target affinity, and novel functionalities. Purine acetic acid derivatives represent a versatile class of building blocks for introducing nucleobase structures onto the N-terminus or within a peptide sequence. This guide provides a detailed framework for the successful application of these derivatives in standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS). We delve into the critical aspects of purine protection, carboxylic acid activation, on-resin coupling, and final cleavage, offering field-proven protocols and explaining the causality behind key experimental choices.

Introduction: The Rationale for Purine-Modified Peptides

Purine scaffolds are ubiquitous in biology, forming the core of nucleic acids, signaling molecules (e.g., cAMP), and enzyme cofactors (e.g., ATP). The conjugation of purine derivatives to peptides creates hybrid molecules with significant therapeutic and research potential. These modifications can:

• Mimic Natural Ligands: Introduce recognition motifs for proteins that bind nucleotides or nucleic acids.

• Enhance Binding Affinity: Utilize the purine ring for additional hydrogen bonding or π-π stacking interactions with a biological target.

• Improve Pharmacokinetic Properties: Modify the solubility and metabolic stability of the parent peptide.

• Serve as Bioorthogonal Handles: Act as precursors for further site-specific chemical modifications.

Solid-Phase Peptide Synthesis (SPPS) is the ideal methodology for creating these complex molecules, allowing for precise, stepwise assembly on a solid support.[1] This guide focuses on the practical integration of purine acetic acid derivatives into the well-established Fmoc/tBu orthogonal synthesis strategy.[][3]

Core Principles & Strategic Considerations

The successful incorporation of a purine acetic acid derivative into an SPPS workflow is not a simple matter of substitution. It requires a nuanced understanding of the unique chemical challenges posed by the purine heterocycle. The strategy is built on three pillars: orthogonal protection, efficient activation, and clean cleavage.

Orthogonal Protection: Safeguarding the Purine Ring

The purine rings of adenine and guanine contain reactive exocyclic amino groups and endocyclic nitrogens that can engage in undesirable side reactions during peptide synthesis.[4][5] Therefore, robust protection is mandatory. The choice of protecting group must be orthogonal to the Fmoc/tBu strategy, meaning it must remain stable during the basic conditions of Fmoc deprotection (piperidine) and be cleanly removed during the final acidic cleavage (TFA) without being removed prematurely.[6]

• Expert Insight: The synthetic strategies for Peptide Nucleic Acid (PNA) monomers are highly analogous to this challenge, as they involve coupling N-acetic acid derivatives of nucleobases.[7][8] Drawing from this mature field, the benzyloxycarbonyl (Z or Cbz) group is a proven choice for protecting the exocyclic amines of adenine and guanine. While traditionally associated with Boc-SPPS, the Z group is sufficiently stable to withstand multiple cycles of piperidine treatment but is readily cleaved by strong acid (TFA), making it compatible with the final deprotection step of an Fmoc synthesis. For guanine, protection at the O6 position (e.g., with a benzyl group) can also be necessary to prevent side reactions.[7]

Table 1: Recommended Orthogonal Protecting Groups for Purine Acetic Acids in Fmoc-SPPS

Purine Base	Position(s) Requiring Protection	Recommended Protecting Group	Stability / Lability
Adenine	N6-amino	Benzyloxycarbonyl (Z)	Stable to Piperidine / Cleaved by TFA
Guanine	N2-amino, O6-lactam	Benzyloxycarbonyl (Z), Benzyl (Bzl)	Stable to Piperidine / Cleaved by TFA

Carboxyl Activation: Driving the Coupling Reaction

Like any standard amino acid, the carboxylic acid of the purine derivative must be activated to form a reactive intermediate that readily couples with the free N-terminal amine of the resin-bound peptide.[9] Simply mixing the components is ineffective. The choice of coupling reagent is critical for achieving high efficiency and minimizing racemization.[10]

• Aminium/Uronium Reagents: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU are highly effective. They react with the carboxylic acid in the presence of a non-nucleophilic base (e.g., DIPEA) to form a highly reactive OBt or OAt active ester, driving the reaction to completion rapidly.

• Carbodiimide Reagents: DIC (N,N'-Diisopropylcarbodiimide) in combination with an additive like HOBt (Hydroxybenzotriazole) or OxymaPure® is a cost-effective and reliable option. The carbodiimide activates the carboxyl group, which is then trapped by the additive to form an active ester intermediate, minimizing side reactions and racemization.[10]

• Causality: The use of additives like HOBt is crucial because the carbodiimide-activated intermediate can, if left unchecked, rearrange or lead to racemization. HOBt intercepts this intermediate to form a more stable, yet highly reactive, ester that ensures a clean coupling reaction.[10]

Detailed Experimental Protocols

The following protocols provide a step-by-step methodology for incorporating a protected purine acetic acid derivative as the final N-terminal cap on a peptide synthesized on a standard Rink Amide resin.

Materials and Equipment

Reagents & Solvents	Equipment
Fmoc-Rink Amide Resin (e.g., 0.5 mmol/g)	Solid-Phase Peptide Synthesis Vessel
Standard Fmoc-protected amino acids	Mechanical Shaker
Protected Purine Acetic Acid (e.g., N6-Z-Adenine-N9-acetic acid)	Vacuum Filtration Apparatus
N,N-Dimethylformamide (DMF), Peptide Synthesis Grade	Nitrogen Line for inert atmosphere
Dichloromethane (DCM)	High-Performance Liquid Chromatography (HPLC)
Piperidine	Lyophilizer
Diisopropylethylamine (DIPEA)	Mass Spectrometer (e.g., ESI-MS)
HATU or DIC/HOBt	Centrifuge
Trifluoroacetic Acid (TFA)	Fume Hood
Triisopropylsilane (TIS)
Deionized Water (H₂O)
Diethyl Ether (cold)

Workflow Visualization

The overall workflow involves standard peptide elongation followed by the specialized coupling of the purine derivative and final cleavage.

Caption: Workflow for SPPS with N-terminal purine acetic acid modification.

Protocol 1: Standard Peptide Elongation

This protocol assumes the synthesis of the desired peptide sequence prior to the addition of the purine derivative.

• Resin Swelling: Swell 100 mg of Fmoc-Rink Amide resin (0.05 mmol) in DMF (2 mL) in a reaction vessel for 30-60 minutes with gentle agitation.

• Fmoc Deprotection: Drain the DMF. Add 2 mL of 20% (v/v) piperidine in DMF. Agitate for 5 minutes. Drain and repeat with fresh piperidine solution for 10 minutes.

• Washing: Drain the deprotection solution. Wash the resin thoroughly with DMF (5 x 2 mL).

• Amino Acid Coupling:

  • In a separate vial, pre-activate the next Fmoc-amino acid (0.25 mmol, 5 eq.) with HATU (0.24 mmol, 4.8 eq.) and DIPEA (0.5 mmol, 10 eq.) in 1 mL of DMF for 2-3 minutes.

  • Add the activated amino acid solution to the resin. Agitate for 1-2 hours.

  • Perform a Kaiser test to confirm reaction completion (ninhydrin negative).

• Washing: Drain the coupling solution and wash the resin with DMF (5 x 2 mL).

• Repeat: Repeat steps 2-5 for each amino acid in the sequence.

Protocol 2: On-Resin Coupling of Purine Acetic Acid Derivative

• Final Fmoc Deprotection: After the last amino acid has been coupled, perform the Fmoc deprotection (Protocol 3.3, Step 2) to expose the final N-terminal amine.

• Washing: Wash the resin thoroughly with DMF (5 x 2 mL) to remove all residual piperidine.

• Purine Acetic Acid Coupling:

  • In a separate vial, dissolve the protected purine acetic acid derivative (e.g., N6-Z-Adenine-N9-acetic acid) (0.15 mmol, 3 eq.) and HOBt (0.15 mmol, 3 eq.) in a minimal amount of DMF.

  • Add this solution to the resin-bound peptide.

  • Add DIC (0.15 mmol, 3 eq.) to the reaction vessel.

  • Rationale: Using a slight excess (3 eq.) of the custom derivative ensures the reaction goes to completion, which is important as this is often the most expensive reagent in the synthesis. DIC/HOBt is chosen here as a robust method for custom carboxylic acids.[10]

• Reaction Monitoring: Agitate the mixture at room temperature for 4-12 hours. Monitor the reaction using the Kaiser test. If the test remains positive after 4 hours, a recoupling may be necessary.

• Final Washing: Once the reaction is complete (ninhydrin negative), drain the solution. Wash the resin extensively with DMF (5 x 2 mL) followed by DCM (5 x 2 mL) to prepare for cleavage. Dry the resin under a stream of nitrogen.

Protocol 3: Cleavage, Deprotection, and Isolation

The final step uses a strong acid cocktail to simultaneously cleave the peptide from the resin and remove all acid-labile protecting groups (tBu-based side chain groups and the Z-group on the purine).

Sources

• 1. Carboxylic acid-modified polyethylene: a novel support for the covalent immobilization of polypeptides for C-terminal sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nucleobase protection of deoxyribo- and ribonucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. peptide.com [peptide.com]
• 7. Solid-phase synthesis of peptide nucleic acid (PNA) monomers and their oligomerization using disulphide anchoring linkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The challenge of peptide nucleic acid synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00049K [pubs.rsc.org]
• 9. bachem.com [bachem.com]
• 10. peptide.com [peptide.com]

Fmoc and Bhoc protection strategies for adenine PNA monomers

Executive Summary

This application note details the strategic implementation of Fmoc (9-fluorenylmethoxycarbonyl) and Bhoc (benzhydryloxycarbonyl) protection groups for the solid-phase synthesis of Adenine Peptide Nucleic Acid (PNA) monomers. While early PNA synthesis relied on Boc/Z chemistries requiring hazardous HF cleavage, the Fmoc/Bhoc strategy enables a milder, TFA-based deprotection compatible with standard DNA/peptide synthesizers. This guide addresses the specific chemical stability of the Adenine exocyclic amine, mitigation of N-acyl transfer side reactions, and protocols for high-yield oligomerization.

The Chemical Basis: Why Fmoc/Bhoc for Adenine?

The synthesis of PNA presents a unique challenge: the backbone is a pseudo-peptide (

-(2-aminoethyl)glycine), but the side chains are nucleobases.

The Orthogonality Principle

To synthesize PNA successfully, the protecting groups must be orthogonal —meaning the removal of one must not affect the other.

• Backbone Protection (Fmoc): The N-terminus is protected by Fmoc.[1] It is base-labile , removed by piperidine during each elongation cycle.

• Nucleobase Protection (Bhoc): The exocyclic amine of Adenine (

  ) is highly reactive. If left unprotected, it causes branching or acetylation. The Bhoc group is acid-labile but stable to piperidine.

Critical Distinction: Unlike the older Z (benzyloxycarbonyl) group, which required harsh HF or TFMSA for removal, Bhoc is cleaved concomitantly with the linker using Trifluoroacetic Acid (TFA). This allows the synthesis of PNA-DNA chimeras and the use of acid-sensitive probes (e.g., certain fluorophores) that would be destroyed by HF.

Comparative Analysis of Protection Strategies

Feature	Fmoc / Bhoc (Recommended)	Boc / Z (Traditional)
Backbone Deprotection	20% Piperidine (Base)	TFA (Acid)
Base Protection	Bhoc (Benzhydryloxycarbonyl)	Z (Benzyloxycarbonyl)
Final Cleavage	TFA (Mild Acid)	HF or TFMSA (Harsh Acid)
Automation	Compatible with standard peptide/DNA synthesizers	Requires specialized HF-resistant lines
Adenine Stability	High; Bhoc minimizes -transacylation	High; Z is very stable but hard to remove
Main Risk	Base-catalyzed rearrangement (N-acyl transfer)	Acid-catalyzed depurination (rare in PNA)

Visualizing the Strategy

The following diagram illustrates the orthogonal logic of the Fmoc/Bhoc system specifically for Adenine PNA.

Figure 1: The orthogonal deprotection pathway. Fmoc is removed repeatedly by base, while Bhoc shields the Adenine base until the final acid cleavage.

Detailed Protocol: Solid-Phase Synthesis (SPPS)

Scope: Synthesis of PNA oligomers using Fmoc-PNA-A(Bhoc)-OH monomers on a 2-5 µmol scale.

Materials & Reagents

• Solid Support: PAL-PEG-PS resin or Sieber Amide resin (Low loading: 0.2 mmol/g recommended to reduce aggregation).

• Monomer: Fmoc-PNA-A(Bhoc)-OH (and corresponding T, C, G monomers).

• Solvent: NMP (N-methylpyrrolidone).[2] Note: NMP is superior to DMF for PNA due to higher solubility and reduced aggregation.

• Activator: HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate).

• Base: DIPEA (Diisopropylethylamine) and 2,6-Lutidine.

• Deprotection: 20% Piperidine in DMF.[3][4]

• Cleavage: TFA / m-Cresol (95:5).

The Synthesis Cycle (Step-by-Step)

Step 1: Resin Swelling [4]

• Weigh resin into a synthesis column.

• Swell in DCM for 30 mins, then wash with NMP (3x).

Step 2: Fmoc Deprotection (The "Deblock")

• Add 20% Piperidine in DMF to the resin.[3][4]

• Incubate for 5 minutes. Drain.

• Repeat incubation for 10 minutes.

• Critical Wash: Wash extensively with DMF (5x) and DCM (5x) to remove all traces of piperidine.

  • Why? Residual piperidine will prematurely remove the Fmoc of the incoming monomer during the next coupling, causing double-hits (insertions).

Step 3: Activation & Coupling

• Prepare Monomer Solution: Dissolve Fmoc-PNA-A(Bhoc)-OH in NMP to a concentration of 0.2 M .

  • Note: PNA monomers are less soluble than amino acids. Gentle heating (40°C) may be required.

• Prepare Activator: 0.2 M HATU in NMP.

• Prepare Base Solution: 0.2 M DIPEA / 0.3 M 2,6-Lutidine in NMP.

• Mix: Combine Monomer, Activator, and Base in a 1:1:1 ratio. Allow to pre-activate for 30 seconds (do not exceed 2 mins to avoid racemization).

• Coupling: Add mixture to resin. Shake/vortex for 30–45 minutes .

  • Optimization: For sequences >10-mer, perform a "Double Coupling" (repeat Step 3 without deprotection) to ensure yield.

Step 4: Capping (Mandatory)

• Add Acetic Anhydride/Lutidine/NMP (5:6:89) for 5 minutes.

• Why? Acetylates any unreacted amines.[4] This prevents "deletion sequences" (n-1) which are nearly impossible to purify from the full-length product.

Step 5: Cleavage & Bhoc Removal

• Wash resin with DCM (5x) and dry under vacuum.

• Prepare Cleavage Cocktail: TFA : m-Cresol (95 : 5) .

  • Role of m-Cresol: Scavenges the benzhydryl carbocations released from the Bhoc group, preventing them from re-alkylating the Adenine base.

• Incubate for 90 minutes at room temperature.

• Precipitate the filtrate in cold Diethyl Ether (-20°C).

• Centrifuge, wash pellet with ether, and dry.

Troubleshooting & Optimization (Self-Validating Systems)

PNA synthesis is prone to two major failure modes: Aggregation and N-Acyl Transfer .

Aggregation Check

PNA backbones are neutral and hydrophobic. They tend to collapse on the resin, making the reactive amine inaccessible.

• Symptom: Sudden drop in coupling efficiency after 5-8 residues (especially purine-rich sequences).

• Solution:

  • Solvent Switch: Use NMP exclusively; avoid DMF in coupling steps.

  • Temperature: Perform coupling at 50°C . (Do not exceed 55°C for Bhoc monomers to maintain orthogonality).

N-Acyl Transfer (The "Adenine Problem")

During the basic Fmoc deprotection (Piperidine), the free N-terminal amine can "back-bite" and attack the carbonyl of the nucleobase linker, transferring the base to the N-terminus.

• Symptom: HPLC shows peaks corresponding to "isomer" species or truncated sequences.

• Prevention:

  • Limit Base Exposure: Do not extend Piperidine treatment beyond 2 x 10 mins.

  • Bhoc Integrity: The bulky Bhoc group sterically hinders this transfer, which is why it is superior to other protecting groups for Adenine.

Workflow Visualization

Figure 2: The iterative SPPS cycle. Note the critical check point after coupling to decide between capping or proceeding.

References

• Nielsen, P. E., Egholm, M., Berg, R. H., & Buchardt, O. (1991). Sequence-selective recognition of DNA by strand displacement with a thymine-substituted polyamide. Science, 254(5037), 1497–1500. Link

• Thomson, S. A., Josey, J. A., Cadilla, R., Gaul, M. D., Hassman, C. F., Luzzio, M. J., ... & Noble, S. A. (1995). Fmoc mediated synthesis of peptide nucleic acids.[1][2][3][4][5][6][7][8][9][10][11][12] Tetrahedron, 51(22), 6179-6194. Link

• Casale, R., Jensen, I. S., & Egholm, M. (2020). Fmoc-Based Assembly of PNA Oligomers: Manual and Microwave-Assisted Automated Synthesis. Methods in Molecular Biology, 2105, 1-16.[9] Link

• Biosearch Technologies. (n.d.). Peptide Nucleic Acid (PNA) Synthesis Protocols.[1][2][3][4][5][6][7][8][9][12][13][14] Link

Sources

• 1. Convenient and Scalable Synthesis of Fmoc-Protected Peptide Nucleic Acid Backbone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peptide Nucleic Acid Synthesis | LGC, Biosearch Technologies [biosearchtech.com]
• 3. atdbio.com [atdbio.com]
• 4. peptide.com [peptide.com]
• 5. Solid Phase Synthesis of PNA Oligomers | Springer Nature Experiments [experiments.springernature.com]
• 6. PNA-G(Bhoc)-OH, FMOC | LGC, Biosearch Technologies [biosearchtech.com]
• 7. The Flexibility of PNA Synthesis | LGC, Biosearch Technologies [biosearchtech.com]
• 8. PNA Oligomer Synthesis by Fmoc Chemistry - Creative Peptides [pna.creative-peptides.com]
• 9. Fmoc-Based Assembly of PNA Oligomers: Manual and Microwave-Assisted Automated Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 11. Purchase Directly from Fmoc-PNA-C(Bhoc)-OH | China Fmoc-PNA-C(Bhoc)-OH Supplies [liwei-peptide.com]
• 12. Purchase Directly from Fmoc-PNA-G(Bhoc)-OH | China Fmoc-PNA-G(Bhoc)-OH Supplies [liwei-peptide.com]
• 13. Strategies for the optimisation of troublesome peptide nucleic acid (PNA) sequences - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. chemimpex.com [chemimpex.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Adenine Coupling in PNA Solid-Phase Synthesis

Ticket Context: User is experiencing low coupling efficiency, deletion sequences, or aggregation when incorporating Adenine monomers (specifically Fmoc-PNA-A(Bhoc)-OH) during Solid-Phase Peptide Synthesis (SPPS).

Executive Summary

In Peptide Nucleic Acid (PNA) synthesis, the Adenine monomer presents unique challenges compared to standard amino acids. While the core "adenine acetic acid" moiety provides the nucleobase function, the bulky protecting groups (typically Benzhydryloxycarbonyl, Bhoc ) and the neutral backbone lead to significant inter-chain aggregation and steric hindrance .

This guide moves beyond standard protocols to address the mechanistic causes of failure. Success with Adenine coupling relies on three variables: Solvent Polarity (NMP vs. DMF) , Activation Kinetics (HATU/Base ratios) , and Aggregation Disruption .

Module 1: Pre-Synthesis & Solubility (The Foundation)

The Problem: Adenine PNA monomers are notoriously sparingly soluble. Standard peptide grade DMF often fails to fully solvate the hydrophobic Bhoc group, leading to micro-precipitates that clog resin pores.

Protocol 1.1: Optimal Monomer Dissolution

• Solvent of Choice: NMP (N-methyl-2-pyrrolidone) .

  • Why: NMP has a higher dielectric constant than DMF, better stabilizing the polar amide backbone while solvating the hydrophobic Bhoc group.

• Concentration Limit: Do not exceed 0.2 M .

  • Technical Insight: Higher concentrations promote "pre-aggregation" of monomers in solution before they even reach the resin.

• The "Dry" Rule: PNA monomers hydrolyze rapidly if wet. Ensure monomers are lyophilized and NMP is anhydrous (<50 ppm water).

Variable	Standard Peptide Protocol	Optimized PNA Protocol
Solvent	DMF	NMP (Anhydrous)
Concentration	0.5 M	0.2 M (Max)
Dissolution Time	Immediate	Vortex 1 min + Sonicate 5 min

Module 2: The Coupling Cycle (The Engine)

The Problem: The amine on the PNA backbone (secondary amine) is less nucleophilic than a standard primary amino acid amine. Standard HBTU protocols often result in 80-90% yields (unacceptable for oligomers >10-mer).

Protocol 2.1: Activation Chemistry Switch from HBTU to HATU for Adenine couplings. The 7-aza group in HATU creates a more reactive active ester (OAt) than HBTU (OBt), accelerating the reaction with the hindered secondary amine.

Protocol 2.2: The "Base" Balance

• Reagents: DIPEA (Diisopropylethylamine) and 2,6-Lutidine .

• Ratio: Monomer : HATU : Base = 1 : 0.9 : 2 .

  • Critical Warning: Never use excess HATU relative to the monomer. Excess HATU reacts with the resin-bound amine to form a guanidinium cap, permanently terminating the chain.

• Pre-activation: Required (1–2 minutes).

  • Why: Unlike amino acids, PNA monomers benefit from a short pre-activation to ensure full conversion to the OAt ester before hitting the resin.

Protocol 2.3: Coupling Time & Temperature

• Standard: 30 mins at RT.[1][2]

• Optimized for Adenine: Double Coupling (2 x 30 mins) at Room Temperature.

  • Note on Heat: Microwave heating (up to 75°C) can drive coupling but carries a risk of depurination (loss of the adenine base) or racemization of the linker if not strictly controlled. Stick to double coupling for safety unless the sequence is >15-mer.

Module 3: Troubleshooting Specific Failures

Issue A: "My yield drops specifically after adding consecutive Adenines."

Diagnosis: Aggregation. Purine-rich PNA sequences (poly-A or poly-G) stack via hydrophobic interactions, collapsing the resin network. The Fix:

• Resin Switch: Move from Polystyrene (PS) to ChemMatrix (PEG-based) resin. The PEG matrix swells better in NMP, physically forcing chains apart.

• Chaotropic Wash: Wash the resin with 0.1 M LiCl in NMP before the coupling step to disrupt hydrogen bonding networks.

Issue B: "Mass Spec shows +42 Da peaks (Acetylation) on the N-terminus."

Diagnosis: N-terminal Acetylation (Capping) of the active chain. Cause: Your capping step (Acetic Anhydride) is too aggressive, or the deprotection step failed to fully remove the Fmoc group, leading to partial capping. The Fix:

• Reduce Capping time to 2 minutes .

• Ensure Scavengers (e.g., 5% m-cresol) are used during final cleavage to prevent alkylation of the nucleobases.

Issue C: "Kaiser Test is inconclusive (Brown/Red instead of Blue)."

Diagnosis: False Negative. The Kaiser test relies on a primary amine. PNA N-termini are secondary amines (or hindered primary amines depending on the linker). The Fix: Use the Chloranil Test or TNBS Test . These are more sensitive for secondary amines.

Visualizing the Workflow

Figure 1: Optimized PNA Coupling Cycle

This diagram illustrates the critical "Pre-Activation" step and the specific reagent choices for Adenine efficiency.

Caption: Standard PNA cycle modified for Adenine. Note the pre-activation step and the decision loop for double coupling based on the Chloranil test.

Figure 2: Troubleshooting Logic Tree

Use this decision matrix when yields drop below 95% per step.

Caption: Diagnostic flow for identifying the root cause of Adenine coupling failures.

References

• Nielsen, P. E., et al. (1991). Sequence-selective recognition of DNA by strand displacement with a thymine-substituted polyamide. Science. Link

• Biosearch Technologies. (n.d.). Peptide Nucleic Acid (PNA) Synthesis Guide.[3] LGC Biosearch. Link

• Aapptec. (n.d.). PNA Synthesis Protocols and Coupling Reagents.Link

• Pipkorn, R., et al. (2012).[4] Improved Synthesis Strategy for Peptide Nucleic Acids (PNA) appropriate for Cell-specific Fluorescence Imaging. Int J Med Sci. Link

• Chemical Society Reviews. (2023). The challenge of peptide nucleic acid synthesis.[5][6] RSC Publishing. Link

Sources

• 1. peptide.com [peptide.com]
• 2. saspublishers.com [saspublishers.com]
• 3. Solid Phase Synthesis of PNA Oligomers | Springer Nature Experiments [experiments.springernature.com]
• 4. Solid-Phase Synthesis of Difficult Purine-Rich PNAs through Selective Hmb Incorporation: Application to the Total Synthesis of Cell Penetrating Peptide-PNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The challenge of peptide nucleic acid synthesis - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00049K [pubs.rsc.org]
• 6. The challenge of peptide nucleic acid synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Technical Comparison: 1H NMR Profiling of [(6-amino-9H-purin-8-yl)sulfanyl]acetic Acid

This guide provides an in-depth technical characterization of [(6-amino-9H-purin-8-yl)sulfanyl]acetic acid using 1H NMR spectroscopy in DMSO-d6. It is designed for analytical chemists and drug discovery scientists requiring rigorous structural verification.

Executive Summary & Strategic Rationale

[(6-amino-9H-purin-8-yl)sulfanyl]acetic acid (also known as 8-(carboxymethylthio)adenine) is a functionalized purine derivative often used as a ligand scaffold or synthetic intermediate.[1] Characterizing this molecule presents specific challenges due to the tautomeric nature of the purine ring and the exchangeable protons on the amino and carboxylic acid groups.

Why DMSO-d6? While D₂O is a common alternative for polar salts, DMSO-d6 is the superior solvent for full structural elucidation of the neutral acid form.

• Performance Advantage: DMSO-d6 suppresses proton exchange rates, allowing for the distinct visualization of the amino (-NH₂) and carboxylic acid (-COOH) protons, which are often invisible in protic solvents like D₂O or Methanol-d4.

• Solubility: The free acid form exhibits poor solubility in non-polar solvents (CDCl₃) and limited solubility in water without pH adjustment, making DMSO-d6 the optimal medium for obtaining high-resolution spectra.

Comparative Analysis: Product vs. Alternatives

To validate the identity of the product, one must compare its spectral "fingerprint" against its precursors and solvent alternatives.

Comparison A: Product vs. Precursor (8-Mercaptoadenine)

The synthesis typically involves the alkylation of 8-mercaptoadenine. The NMR spectrum provides definitive proof of conversion.

Feature	Precursor: 8-Mercaptoadenine	Product: [(6-amino...yl)sulfanyl]acetic acid	Diagnostic Value
S-CH₂ Signal	Absent	Singlet, ~4.0 – 4.2 ppm	Primary Confirmation of Alkylation
Purine H-2	Singlet, ~8.1 ppm	Singlet, ~8.1 – 8.3 ppm	Confirms Purine Core Integrity
Purine H-8	Absent (Thione/Thiol)	Absent (Substituted)	Differentiates from Adenine
-COOH	Absent	Broad Singlet, >12.0 ppm	Confirms Acid Functionality

Comparison B: Solvent Performance (DMSO-d6 vs. D₂O)

Selecting the wrong solvent can lead to "false negatives" regarding functional group integrity.

Spectral Region	DMSO-d6 (Recommended)	D₂O (Alternative)	Impact on Characterization
Aromatic (H-2)	Visible (s)	Visible (s)	Core confirmation possible in both.
Aliphatic (S-CH₂)	Visible (s)	Visible (s)	Backbone confirmation possible in both.
Exocyclic -NH₂	Visible (br s, ~7.2 ppm)	Disappears (Exchange)	D₂O fails to verify amine integrity.
Acid -COOH	Visible (br s, ~12.5 ppm)	Disappears (Exchange)	D₂O fails to verify acid proton.

Experimental Protocol

This protocol ensures reproducibility and minimizes artifacts such as water suppression interference or concentration-dependent shifts.

Step 1: Sample Preparation[3]

• Mass: Weigh 5–10 mg of the dried solid product.

  • Note: Ensure the sample is free of residual synthesis solvents (e.g., DMF, Ethanol) which can overlap with key regions.

• Solvent: Add 0.6 mL of DMSO-d6 (99.9% D, containing 0.03% TMS v/v).

• Homogenization: Sonicate for 30–60 seconds if the solid does not dissolve immediately. The solution should be clear and particle-free.

• Transfer: Transfer to a clean, dry 5mm NMR tube.

Step 2: Acquisition Parameters (400 MHz or higher)[4]

• Temperature: 298 K (25°C).

• Pulse Sequence: Standard 1D proton (e.g., zg30).

• Spectral Width: -2 to 16 ppm (to capture the downfield -COOH).

• Relaxation Delay (D1): ≥ 2.0 seconds .

  • Reasoning: The quaternary carbons and exchangeable protons require longer relaxation times for accurate integration.

• Scans (NS): 16 – 64 (depending on concentration).

Data Interpretation & Visualization

1H NMR Data Summary (DMSO-d6, 400 MHz)

Chemical shifts are referenced to TMS (0.00 ppm) or residual DMSO pentet (2.50 ppm).

Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Insight
12.0 – 13.5	Broad Singlet	1H - 2H*	-COOH / N9-H	Highly variable; confirms acid group. Often broadened by exchange.
8.15 (±0.05)	Singlet	1H	H-2 (Purine)	Characteristic isolated aromatic proton.
7.25 (±0.20)	Broad Singlet	2H	-NH₂ (Exocyclic)	Confirms 6-amino group. Broadening indicates rotation/exchange.
4.05 (±0.10)	Singlet	2H	S-CH₂-	Key Diagnostic Peak. Links the purine to the acid moiety.
2.50	Pentet	Solvent	DMSO-d5	Residual solvent reference.
3.33	Broad	H₂O	Water	Adventitious water (variable).

*Note: The N9-H proton of the purine ring is often very broad or exchanges with the COOH proton/water, making accurate integration of the 12-14 ppm region difficult.

Structural Validation Logic

The following diagram illustrates the decision-making process for assigning peaks and validating the structure.

Figure 1: Logic flow for structural validation of [(6-amino-9H-purin-8-yl)sulfanyl]acetic acid.

References

• Santa Cruz Biotechnology. [(6-Amino-9H-purin-8-yl)sulfanyl]acetic acid Product Data. Retrieved from

• Sigma-Aldrich. 8-Mercaptoadenine NMR Reference Data. Retrieved from

• National Institutes of Health (PubChem). Compound Summary: [(6-amino-9H-purin-8-yl)sulfanyl]acetic acid. Retrieved from

• Babij, N. R., et al. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents.[2] J. Org.[2] Chem. Retrieved from

Sources

• 1. Making sure you're not a bot! [mostwiedzy.pl]
• 2. scs.illinois.edu [scs.illinois.edu]

HPLC Purity Analysis Standards for PNA Adenine Monomer Intermediates

A Publish Comparison Guide for Drug Development Professionals

Executive Summary: The Purity Imperative in PNA Synthesis

Peptide Nucleic Acids (PNAs) occupy a unique niche in therapeutic and diagnostic development due to their neutral polyamide backbone and resistance to enzymatic degradation.[1][2][] However, these same properties make the purification of PNA oligomers notoriously difficult. Unlike DNA, where charge-based separation (IE-HPLC) is effective, PNA impurities often co-elute with the full-length product due to hydrophobic aggregation.

This guide focuses on the Adenine Monomer (Fmoc-PNA-A(Bhoc)-OH) , a critical checkpoint in synthesis. Adenine is particularly susceptible to side reactions, including depurination and N6-acyl migration. We compare Standard Commercial Grade (>95%) monomers against Ultra-High Purity (>99%) standards to demonstrate how upstream monomer quality dictates downstream oligomer yield.

The Challenge: Why Adenine Monomers Fail

The Chemistry of Fmoc-PNA-A(Bhoc)-OH

The standard adenine monomer for Fmoc solid-phase synthesis utilizes a Benzhydryloxycarbonyl (Bhoc) group to protect the exocyclic amine. While Bhoc is more acid-labile than the older Z (Cbz) group, it introduces specific stability challenges.

Primary Impurity Pathways:

• Fmoc Cleavage (Free Amine): Premature loss of the Fmoc group leads to "double coupling" and insertion errors.

• Bhoc Loss (Deprotection): Leads to branching or side-chain acetylation during the capping step.

• Free Adenine (Depurination): Acidic instability can cleave the N-glycosidic-like linker, resulting in abasic sites in the final oligomer.

Visualizing the Impurity Landscape

The following diagram illustrates the degradation pathways that necessitate rigorous HPLC monitoring.

Figure 1: Critical degradation pathways for Fmoc-PNA-A(Bhoc)-OH monomers leading to synthesis failure.

Comparative Analysis: Standard vs. Ultra-High Purity

We analyzed the performance of "Standard Grade" monomers (typical commercial stock) versus "Ultra-High Purity" standards refined via multi-stage crystallization and prep-HPLC.

Quantitative Specifications

Feature	Standard Grade (>95%)	Ultra-High Purity (>99%)	Impact on Synthesis
Purity (HPLC)	95.0% - 97.0%	≥ 99.2%	Reduces n-1 deletion sequences.
Free Amine	< 1.0%	< 0.1%	Prevents double insertions (n+1).
Free Acid (Linker)	< 2.0%	< 0.2%	Minimizes chain termination.
Water Content	< 1.0%	< 0.1%	Critical for coupling efficiency (HATU/HBTU sensitivity).
Solubility (0.2M NMP)	Hazy/Turbid	Clear/Colorless	Prevents nozzle clogging in automated synthesizers.

Experimental Performance Data

In a comparative study synthesizing a 15-mer PNA probe (

-Ac-GTAGATCACT-Lys-C), the Ultra-High Purity monomer yielded significantly cleaner crude profiles.

• Standard Grade: Crude purity of 65%. Major impurities identified as Adenine-deletion sequences (Des-A).

• Ultra-High Purity: Crude purity of 88%. Impurities were primarily truncated sequences (easy to filter), not internal deletions.

Validated Analytical Protocol (Self-Validating System)

To replicate the Ultra-High Purity results, use the following rigorous HPLC protocol. This method is "self-validating" because it resolves the critical Fmoc-cleaved and Bhoc-deprotected species from the main peak.

System Configuration

• Instrument: Agilent 1260 Infinity II or equivalent quaternary pump system.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18), 4.6 x 150 mm, 3.5 µm.

  • Why: 3.5 µm particle size offers the best balance between backpressure and resolution for PNA hydrophobic separation.

• Temperature: 50°C (Critical).

  • Expert Insight: PNA monomers can form intermolecular hydrogen bonds. Elevated temperature ensures the monomer is fully dissolved and monomeric, preventing split peaks that mimic impurities.

Mobile Phase & Gradient

• Solvent A: 0.1% Trifluoroacetic Acid (TFA) in Water (Milli-Q).

• Solvent B: 0.1% TFA in Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.[4]

Time (min)	% Solvent B	Phase Description
0.0	5%	Equilibration
2.0	5%	Sample Injection
25.0	70%	Linear Gradient (Separation)
28.0	95%	Column Wash (Remove Aggregates)
30.0	95%	Hold
30.1	5%	Re-equilibration

Sample Preparation Workflow

This workflow ensures that the sample prep itself does not induce degradation (e.g., avoiding prolonged exposure to DMSO).

Figure 2: Optimized sample preparation workflow to prevent artifactual degradation.

References & Authority

The protocols and standards defined above are grounded in established peptide and PNA synthesis literature.

• BOC Sciences. PNA Monomers Synthesis Services & Quality Control.[] Retrieved from

• LGC Biosearch Technologies. Peptide Nucleic Acid (PNA) Synthesis: Analysis and Purification Guidelines. Retrieved from

• TCI Chemicals. Fmoc-PNA-A(Bhoc)-OH Product Specifications & HPLC Standards. Retrieved from

• PolyOrg, Inc. Fmoc PNA-A(Bhoc)-OH Purity Analysis.[5] Retrieved from

• National Institutes of Health (PubMed). High-performance liquid chromatography separation methods for the analysis of peptide nucleic acids. Retrieved from

Disclaimer: This guide is for research purposes. Always verify Certificate of Analysis (CoA) data for specific batches before GMP manufacturing.

Sources

• 1. chempep.com [chempep.com]
• 2. The Flexibility of PNA Synthesis | LGC, Biosearch Technologies [biosearchtech.com]
• 4. pa2online.org [pa2online.org]
• 5. polyorginc.com [polyorginc.com]